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Compound of Interest

Compound Name: GDC-0334

Cat. No.: B10856397 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of investigational compounds like GDC-0334 are critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. In the absence of a specific Safety

Data Sheet (SDS) detailing disposal procedures, a cautious approach, treating the compound

as hazardous chemical waste, is the recommended best practice. This guide provides a

procedural framework for the safe handling and disposal of GDC-0334.

Immediate Safety and Handling Precautions
Before initiating any handling or disposal procedures for GDC-0334, it is imperative to don

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

glasses, a laboratory coat, and chemical-resistant gloves. All manipulations of the solid

compound or its solutions should be conducted within a certified chemical fume hood to

mitigate the risk of inhalation or skin exposure.

Disposal Protocol for GDC-0334
The recommended procedure for the disposal of GDC-0334 is through an accredited

institutional hazardous waste program. Adherence to both institutional and local regulations is

paramount.

Step-by-Step Disposal Guide:

Waste Identification and Segregation:
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Treat all GDC-0334, whether in solid form or in solution, as hazardous chemical waste.

Do not mix GDC-0334 waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health & Safety (EHS) department.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the accumulation of GDC-
0334 waste.

The container must be compatible with the chemical nature of the waste. For solutions

containing solvents such as DMSO, ensure the container material is appropriate.

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "

(2S,4R,5S)-4-fluoro-1-((4-fluorophenyl)sulfonyl)-5-methyl-N-((5-(trifluoromethyl)-2-(2-

(trifluoromethyl)pyrimidin-5-yl)pyridin-4-yl)methyl)pyrrolidine-2-carboxamide".

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is secure

and away from incompatible materials.

Follow institutional guidelines for the maximum allowable accumulation time for hazardous

waste.

Disposal Request:

Once the container is full or the accumulation time limit is approaching, submit a

hazardous waste pickup request to your institution's EHS office.

Provide all necessary documentation as required by your EHS department.

Key Chemical and Storage Information
The following table summarizes essential data for GDC-0334, which can inform safe handling

and storage practices.
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Property Value

Molecular Formula C24H19F8N5O3S

Molecular Weight 609.49 g/mol

Appearance Solid

Storage (Solid Powder) -20°C for 12 months; 4°C for 6 months.[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month.[2]

Solubility 10 mM in DMSO.[1]

GDC-0334 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of GDC-0334.
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Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of GDC-0334.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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